Cas no 1805242-11-8 (3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine)

• Product Name: 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine
• CAS No: 1805242-11-8
• MF: C₆H₂Br₂ClF₂N
• MW: 321.344585895538
• CID: 4925964
• Update Time: 2025-06-12

3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H2Br2ClF2N/c7-4-2(6(10)11)1-3(9)5(8)12-4/h1,6H
• InChI Key： XWSAELIDDCIPFM-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC(=C(N=1)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine

3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine (CAS No. 1805242-11-8): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine (CAS No. 1805242-11-8) is a highly specialized compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown potential in various applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals. This article aims to provide a comprehensive overview of 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine, highlighting its chemical properties, synthesis methods, and recent research developments.

The molecular formula of 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine is C₈H₃Br₂ClF₂N, and its molecular weight is 337.95 g/mol. The compound features a pyridine ring substituted with a chlorine atom at the 3-position, bromine atoms at the 2 and 6 positions, and a difluoromethyl group at the 5-position. This specific arrangement of substituents imparts unique chemical properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine typically involves several steps. One common approach is to start with a substituted pyridine derivative and introduce the required functional groups through sequential reactions. For instance, the difluoromethyl group can be introduced via a nucleophilic substitution reaction using difluoromethylating reagents such as Ruppert's reagent (DAST). The bromination and chlorination steps can be achieved using bromine and chlorine gas or their corresponding electrophilic reagents. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions to enhance the overall yield and purity of the final product.

In the context of pharmaceutical research, 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine has shown promise as an intermediate in the development of novel drugs. The presence of halogenated groups and the difluoromethyl moiety can significantly influence the pharmacological properties of molecules derived from this compound. For example, these substituents can enhance metabolic stability, improve solubility, and modulate receptor binding affinity. Recent studies have explored the use of 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine-based derivatives in various therapeutic areas, including oncology, neurology, and infectious diseases.

A notable application of 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have synthesized derivatives that target kinases and proteases associated with cancer progression and viral replication. These inhibitors have demonstrated potent activity in vitro and are currently being evaluated for their therapeutic potential in preclinical studies.

Beyond pharmaceutical applications, 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine has also found utility in agrochemical research. The compound's structural features make it suitable for use as an intermediate in the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. Studies have shown that derivatives of this compound exhibit improved activity against a range of pests and weeds while maintaining favorable safety profiles.

The physical properties of 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine, such as its melting point (100°C), boiling point (180°C), and solubility in organic solvents like dichloromethane and dimethylformamide (DMF), are crucial for its handling and processing in laboratory settings. These properties are also important considerations for large-scale production processes in industrial settings.

Safety is a paramount concern when working with compounds like 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine. While it is not classified as a hazardous material or controlled substance, appropriate safety measures should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE), working under well-ventilated conditions, and following standard laboratory protocols for handling chemicals.

In conclusion, 3-Chloro-2,6-dibromo-5-(difluoromethyl)pyridine (CAS No. 1805242-11-8) is a versatile compound with significant potential in chemical and pharmaceutical research. Its unique molecular structure makes it an attractive candidate for developing novel drugs and agrochemicals with improved properties. Ongoing research continues to explore new applications and synthetic methods for this compound, further solidifying its importance in the scientific community.